Cas no 1191-43-1 (1,6-Hexanedithiol)

1,6-Hexanedithiol Properties

Names and Identifiers

• 1,6-Hexanedithiol
• Hexamethyle
• 1,6-Dimercaptohexane
• Hexamethylene dimercaptan
• 1,6-Hexandithiol
• 1.6-Hexanedithiol
• 1,6-Dimercaptohexane,DMH,Hexamethylene dimercaptan
• 1,6-DiMercaptohexane
• hexane-1,6-dithiol
• DMH
• 1,6-Hexanedimercaptan
• 1,6-Hexane dithiol
• 1,6-Hexamethylenedithiol
• FEMA No. 3495
• Hexanedithiol-(1,6)
• RWN7RM884E
• SRZXCOWFGPICGA-UHFFFAOYSA-N
• hexamethylendithiol
• NSC29031
• 1, 6-Hexanedimercaptan
• WLN: SH6SH
• KSC174Q6F
• +Expand

• MDL： MFCD00004910
• InChIKey： SRZXCOWFGPICGA-UHFFFAOYSA-N
• Inchi： 1S/C6H14S2/c7-5-3-1-2-4-6-8/h7-8H,1-6H2
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])S[H]
• BRN： 1732507

Computed Properties

• Exact Mass: 150.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 150.054
• Heavy Atom Count: 8
• Complexity: 31.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 2

Experimental Properties

• LogP: 2.40640
• PSA: 77.60000
• Refractive Index: n20/D 1.511(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 237°C(lit.)
• Melting Point: −21 °C (lit.)
• Vapor Pressure: ~1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• FEMA: 3495
• Color/Form: Colorless, grayish yellow liquid, malodorous
• Solubility: Soluble in ethanol and benzene, insoluble in water.
• Sensitiveness: Sensitive to air
• Density: 0.983 g/mL at 25 °C(lit.)

1,6-Hexanedithiol Security Information

• Symbol: GHS06
• RTECS：MO3500000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H331,H302,H312,H227
• Warning Statement： P210,P261,P302+P352,P321,P405,P501
• Prompt：warning
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 36/37/38-20/21/22
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：13

1,6-Hexanedithiol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether